Cas no 869676-42-6 (Diphenylmethanesulfonyl chloride)

• Product Name: Diphenylmethanesulfonyl chloride
• CAS No: 869676-42-6
• MF: C₁₃H₁₁ClO₂S
• MW: 266.743241548538
• CID: 5229201
• PubChem ID: 18673234
• Update Time: 2026-03-07

Diphenylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Diphenylmethanesulfonyl chloride

• Inchi： 1S/C13H11ClO2S/c14-17(15,16)13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H
• InChI Key： WUAUXPDYAQKEKT-UHFFFAOYSA-N
• SMILES： C1C=CC(C(S(Cl)(=O)=O)C2C=CC=CC=2)=CC=1

Additional information on Diphenylmethanesulfonyl chloride

Diphenylmethanesulfonyl Chloride (CAS No. 869676-42-6)

Diphenylmethanesulfonyl chloride, also known as Diphenylmethanesulfonyl chloride or DPMC, is a versatile organic compound with the CAS registry number 869676-42-6. This compound is widely recognized in the field of organic chemistry due to its unique properties and applications in various industries. The molecule consists of a sulfonyl group attached to a diphenylmethyl group, making it a valuable reagent in synthetic chemistry.

Diphenylmethanesulfonyl chloride is primarily used as an activating agent in peptide synthesis and other organic transformations. Its ability to activate carboxylic acids into reactive acyl chlorides has made it an essential reagent in the pharmaceutical and biotechnological sectors. Recent studies have highlighted its role in improving the efficiency of peptide coupling reactions, particularly in the presence of specific catalysts that enhance reaction kinetics.

The synthesis of Diphenylmethanesulfonyl chloride involves the reaction of diphenylmethanol with sulfur trioxide and subsequent chlorination. This process ensures high purity and stability, which are critical for its applications in sensitive chemical reactions. The compound is typically supplied as a white crystalline solid, soluble in organic solvents such as dichloromethane and diethyl ether.

One of the most significant advancements involving Diphenylmethanesulfonyl chloride is its use in the development of novel drug delivery systems. Researchers have explored its potential in creating bioactive molecules with improved pharmacokinetic profiles. For instance, recent studies have demonstrated its effectiveness in synthesizing prodrugs that exhibit enhanced solubility and bioavailability.

In addition to its role in drug development, Diphenylmethanesulfonyl chloride has found applications in materials science. It serves as a precursor for the synthesis of advanced polymers and surfactants, contributing to the development of high-performance materials for industrial use. The compound's ability to form stable sulfonamides has also been leveraged in the creation of corrosion-resistant coatings.

The environmental impact of Diphenylmethanesulfonyl chloride has been a topic of recent research interest. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that while it exhibits moderate toxicity, proper handling and disposal protocols can mitigate environmental risks.

From an analytical standpoint, Diphenylmethanesulfonyl chloride is often characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide insights into its molecular structure and purity, ensuring consistent quality across different batches.

In conclusion, Diphenylmethanesulfonyl chloride (CAS No. 869676-42-6) remains a pivotal compound in modern organic chemistry, with ongoing research expanding its applications across diverse fields. Its versatility, combined with recent advancements in synthetic methodologies, positions it as a key player in both academic and industrial settings.